5-(4-Methoxy-2-methylphenyl)pyridin-2-amine, 95%

• IUPAC Name: 5-(4-methoxy-2-methylphenyl)pyridin-2-amine
• InChI: InChI=1S/C13H14N2O/c1-9-7-11(16-2)4-5-12(9)10-3-6-13(14)15-8-10/h3-8H,1-2H3,(H2,14,15)
• InChI Key: NNXMTMFZUPCBAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=CN=C(C=C2)N
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• CAS No.: 1249951-19-6

Description

“5-(4-Methoxy-2-methylphenyl)pyridin-2-amine, 95%” is a chemical compound that has been studied for its potential applications in cancer treatment. It has been identified as a potential inhibitor of the WSB1 protein, which is known to regulate hypoxia-driven tumor cell migration.

Mechanism of Action

Target of Action

The primary targets of 5-(4-Methoxy-2-methylphenyl)pyridin-2-amine are the Hemoglobin subunit alpha and Hemoglobin subunit beta . These proteins are crucial components of hemoglobin, the molecule in red blood cells that carries oxygen from the lungs to the body’s tissues and returns carbon dioxide from the tissues back to the lungs.

Mode of Action

It is suggested that the compound may interact with its targets, leading to changes in their function

Biochemical Pathways

The compound is believed to affect the Rho guanosine diphosphate dissociation inhibitor 2 (RhoGDI2) protein , reversing the expression of downstream F-actin and formation of membrane ruffles . This process is crucial in cell motility, which is a prerequisite for cancer metastasis .

Pharmacokinetics

Information about its absorption, volume of distribution, protein binding, metabolism, route of elimination, half-life, and clearance is currently unavailable . These properties significantly impact the bioavailability of the compound, determining how much of the drug reaches its site of action.

Result of Action

The compound has been shown to inhibit the migration capacity of cancer cells . It functions as a WSB1 degrader , leading to the accumulation of the RhoGDI2 protein, which in turn disturbs the migration capacity of cancer cells . This suggests that the compound could have potential anti-cancer effects, particularly in inhibiting cancer metastasis .

Future Directions

The compound has shown promise as a potential cancer treatment, particularly in relation to cancer metastasis. Future research could focus on further exploring its potential as a WSB1 inhibitor, as well as investigating its other potential applications. Additionally, more detailed studies could be conducted to determine its physical and chemical properties, as well as its safety and hazards.